3-butyl-9-(3-chlorophenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 3-butyl-9-(3-chlorophenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H22ClN5O2/c1-3-4-9-25-17(26)15-16(22(2)19(25)27)21-18-23(10-6-11-24(15)18)14-8-5-7-13(20)12-14/h5,7-8,12H,3-4,6,9-11H2,1-2H3
• InChI Key: AVIAGTCNAAVSMI-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2CCCN3C4=CC(=CC=C4)Cl)N(C1=O)C
• Molecular Formula: C19H22ClN5O2
• Molecular Weight: 387.9 g/mol

Description

Pyrimidine is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at the 1st and 3rd positions. Pyrimidines and their fused analogues form a large group of heterocyclic compounds. Pyrimidine, which is an integral part of DNA and RNA, imparts diverse pharmacological properties. Pyrimidine and its derivatives have been described with a wide range of biological potential, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial activities.

Synthesis Analysis

Pyrimidines can be synthesized in a variety of ways. For instance, one method involves reacting chalcone with guanidine hydrochloride. Another method involves the synthesis of pyrimidine–benzimidazole combinations.

Molecular Structure Analysis

The molecular structure of pyrimidines is characterized by a six-membered ring with two nitrogen atoms at the 1st and 3rd positions. This structure is integral to the genetic material of deoxyribonucleic acid.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. For example, they can be transformed into pyrido[2,3-d]pyrimidin-5-one derivatives when heated under reflux with MeONa in BuOH.

Physical And Chemical Properties Analysis

Pyrimidines are much weaker bases than pyridine and are soluble in water. They have been isolated from the nucleic acid hydrolyses.

Mechanism of Action

The mechanism of action of pyrimidines can vary depending on their specific structure and the biological system in which they are acting. For instance, some pyrimidines have been found to inhibit various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors.

Future Directions

Pyrimidines have a broad spectrum of activities, making them valuable for medical applications. Future research will likely continue to explore the therapeutic potentials of pyrimidine scaffolds.